2-Iodo-5-(trifluoromethyl)phenylacetonitrile

• IUPAC Name: 2-[2-iodo-5-(trifluoromethyl)phenyl]acetonitrile
• InChI: InChI=1S/C9H5F3IN/c10-9(11,12)7-1-2-8(13)6(5-7)3-4-14/h1-2,5H,3H2
• InChI Key: RAWNVDVKSKEHCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)CC#N)I
• Molecular Formula: C9H5F3IN
• Molecular Weight: 311.04 g/mol

Description

“2-Iodo-5-(trifluoromethyl)phenylacetonitrile” is a chemical compound with the CAS Number: 702641-07-4. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular formula of “2-Iodo-5-(trifluoromethyl)phenylacetonitrile” is C9H5F3IN. The InChI Code is 1S/C9H5F3IN/c10-9(11,12)7-1-2-8(13)6(5-7)3-4-14/h1-2,5H,3H2.

Physical And Chemical Properties Analysis

The molecular weight of “2-Iodo-5-(trifluoromethyl)phenylacetonitrile” is 311.05. It is a solid at room temperature.

Safety and Hazards

The compound has the signal word “Warning” and the hazard statements H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-trifluoromethyl-2-iodobenzyl bromide (55 g, 0.15 mol) in EtOH (200 mL) is stirred at room temperature and a solution of sodium cyanide (16 g, 0.33 mol) in water (60 mL) is added. The reaction mixture is heated to reflux temperature for 3 hours and then cooled to room temperature. Most of the ethanol is removed by rotary evaporator and the residue partitioned between EtOAc (500 mL) and water (200 mL). The organic layer is washed with brine (250 mL), dried (MgSO4) and the solvent is removed by rotary evaporator. The residue is purified using flash chromatography (1:9 EtOAc/hexanes) to give 5-trifluoromethyl-2-iodophenylacetonitrile as a solid.